Cas no 768-66-1 (2,2,6,6-Tetramethylpiperidine)
2,2,6,6-Tetramethylpiperidine is a high-purity organic compound characterized by its excellent thermal stability and resistance to oxidation. Its non-reactive nature makes it suitable for applications where contamination risk is critical, such as in the synthesis of pharmaceuticals or advanced materials research.

2,2,6,6-Tetramethylpiperidine structure
Product name:2,2,6,6-Tetramethylpiperidine
2,2,6,6-Tetramethylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 2,2,6,6-Tetramethylpiperidine
- HTMP
- TMP
- 2,2,6,6-tetramethyl-piperidin
- Norpempidine
- TETRAMETHYLPIPERIDINE
- Piperidine, 2,2,6,6-tetramethyl-
- 2,2,6,6-tetramethylpiperidine(TEMP)
- 2,2,6,6-Tetramethylpiperidine (HTMP)
- 2,2,6,6-Tetramethylp
- 2.2.6.6-Tetramethylpiperidine
- 2,2,6,6-Me4piperidine
- 2,2,6,6-TETRAMETHYL-1-PIPERIDINYLOXY
- 2,2,6,6-Tetramethylpeperidine
- 2,2,6,6-tetramethyl-piperidine
- EINECS 212-199-3
- PIPERIDINE,2,2,6,6-TETRAMETHYL
- 2,2,6,6-TETRAMETHYL PIPERIDINE
- 44N9S1YCFM
- 2,2,6,6 Tetramethyl piperidine
- NSC102838
- PubChem7259
- 2,6,6-Tetramethylpiperidine
- KSC378A0J
- 2,2,6,6-tetramethylpiperdine
- 2,2,6,6-tetramethylpiperidin
- 2,2,6,6-teramethylpiperidine
- 2,2,6,6-tetrameth
-
- MDL: MFCD00005985
- Inchi: 1S/C9H19N/c1-8(2)6-5-7-9(3,4)10-8/h10H,5-7H2,1-4H3
- InChI Key: RKMGAJGJIURJSJ-UHFFFAOYSA-N
- SMILES: N1([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H]
- BRN: 103296
Computed Properties
- Exact Mass: 141.15175g/mol
- Surface Charge: 0
- XLogP3: 2.1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 141.15175g/mol
- Monoisotopic Mass: 141.15175g/mol
- Topological Polar Surface Area: 12Ų
- Heavy Atom Count: 10
- Complexity: 111
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Colorless or yellowish liquid.
- Density: 0.837 g/mL at 25 °C(lit.)
- Melting Point: -59°C
- Boiling Point: 152 °C(lit.)
- Flash Point: 华氏:75.2 °F
摄氏:24 °C - Refractive Index: n20/D 1.445(lit.)
- Solubility: MISCIBLE
- Water Partition Coefficient: MISCIBLE
- PSA: 12.03000
- LogP: 2.64590
- Sensitiveness: Air Sensitive
- Solubility: Soluble in acetone, alcohol, ether and water
- pka: 11.07(at 25℃)
2,2,6,6-Tetramethylpiperidine Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H226-H301-H315-H319
- Warning Statement: P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P405-P501
- Hazardous Material transportation number:UN 1992 3/PG 3
- WGK Germany:2
- Hazard Category Code: 10-22-36/37/38
- Safety Instruction: S26-S37/39-S16
- RTECS:TN4220000
-
Hazardous Material Identification:
- PackingGroup:III
- Safety Term:3
- Packing Group:III
- TSCA:Yes
- Storage Condition:Store at room temperature
- Packing Group:III
- Hazard Level:3
- HazardClass:3 (6.1)
- Risk Phrases:R10; R22; R36/37/38
2,2,6,6-Tetramethylpiperidine Customs Data
- HS CODE:29333999
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,2,6,6-Tetramethylpiperidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1115767-500g |
2,2,6,6-Tetramethylpiperidine |
768-66-1 | 98% | 500g |
¥597.00 | 2024-07-28 | |
Life Chemicals | F0001-1961-0.25g |
2,2,6,6-tetramethylpiperidine |
768-66-1 | 95%+ | 0.25g |
$18.0 | 2023-09-07 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1115767-1kg |
2,2,6,6-Tetramethylpiperidine |
768-66-1 | 98% | 1kg |
¥954.00 | 2024-07-28 | |
Enamine | EN300-27264-0.25g |
2,2,6,6-tetramethylpiperidine |
768-66-1 | 95.0% | 0.25g |
$19.0 | 2025-03-20 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T20680-100g |
2,2,6,6-Tetramethylpiperidine |
768-66-1 | ≥98.0%(GC) | 100g |
¥78.0 | 2024-07-18 | |
BAI LING WEI Technology Co., Ltd. | 178802-100G |
2,2,6,6-Tetramethylpiperidine, 98% |
768-66-1 | 98% | 100G |
¥ 170 | 2022-04-26 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T20680-200g |
2,2,6,6-Tetramethylpiperidine |
768-66-1 | 98% | 200g |
¥268.0 | 2023-04-12 | |
Fluorochem | 013713-5g |
2,2,6,6-Tetramethylpiperidine |
768-66-1 | 99% | 5g |
£12.00 | 2022-03-01 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1051-5ML |
2,2,6,6-Tetramethylpiperidine |
768-66-1 | >98.0%(GC)(T) | 5ml |
¥140.00 | 2024-04-15 | |
Life Chemicals | F0001-1961-0.5g |
2,2,6,6-tetramethylpiperidine |
768-66-1 | 95%+ | 0.5g |
$19.0 | 2023-09-07 |
2,2,6,6-Tetramethylpiperidine Suppliers
atkchemica
Gold Member
(CAS:768-66-1)2,2,6,6-Tetramethylpiperidine
Order Number:CL18528
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:41
Price ($):discuss personally
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:768-66-1)2,2,6,6-Tetramethylpiperidine
Order Number:sfd7668
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:768-66-1)2,2,6,6-Tetramethylpiperidine
Order Number:1680773
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:20
Price ($):discuss personally
2,2,6,6-Tetramethylpiperidine Related Literature
-
Nick A. Giffin,Miller Makramalla,Arthur D. Hendsbee,Katherine N. Robertson,Cody Sherren,Cory C. Pye,Jason D. Masuda,Jason A. C. Clyburne Org. Biomol. Chem. 2011 9 3672
-
2. Electron spin resonanceChristopher J. Rhodes Annu. Rep. Prog. Chem. Sect. C: Phys. Chem. 2011 107 47
-
Kai-Anders Hansen,James P. Blinco Polym. Chem. 2018 9 1479
-
Jian Wang,Zhigang Wu,Hongying Shen,Guowei Wang Polym. Chem. 2017 8 7044
-
Lothar Weber,Johannes Halama,Kenny Hanke,Lena B?hling,Andreas Brockhinke,Hans-Georg Stammler,Beate Neumann,Mark A. Fox Dalton Trans. 2014 43 3347
-
6. The rotation-dominated ring inversion/nitrogen inversion/rotation process in N-acyloxy-2,2,6,6-tetramethylpiperidines. A dynamic NMR studyJ. Edgar Anderson,John E. T. Corrie J. Chem. Soc. Perkin Trans. 2 1992 1027
-
7. Acylation of 2,2,6,6-tetramethylpiperidine and 2,2,5,5-tetramethylpyrrolidineS. S. Berg,D. T. Cowling J. Chem. Soc. C 1971 1653
-
Kai Zhang,Yuxiang Hu,Lianzhou Wang,Jiyu Fan,Michael J. Monteiro,Zhongfan Jia Polym. Chem. 2017 8 1815
-
9. Suppression of spin–spin coupling in nitroxyl biradicals by supramolecular host–guest interactionsMintu Porel,M. Francesca Ottaviani,Steffen Jockusch,Nithyanandhan Jayaraj,Nicholas J. Turro,V. Ramamurthy Chem. Commun. 2010 46 7736
-
10. Electron spin resonance (some chemical applications)Christopher J. Rhodes Annu. Rep. Prog. Chem. Sect. C: Phys. Chem. 2006 102 166
768-66-1 (2,2,6,6-Tetramethylpiperidine) Related Products
- 79-55-0(Pempidine)
- 150285-07-7(2-Heptanamine,N-(1,1-dimethylpropyl)-2-methyl-)
- 6287-19-0(2,4-Dimethylpiperidine)
- 6621-47-2(2-(2,2-dicyclohexylethyl)piperidine)
- 13946-02-6(2-Heptanamine,6-methyl-N-(1-methylethyl)-)
- 21974-48-1(2,4,6-trimethylpiperidine)
- 177-17-3(6-azaspiro4.5decane)
- 107-45-9(tert-Octylamine)
- 1184919-23-0(Deschloro Dasatinib)
- 2138551-84-3(rac-(3R,4S)-4-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:768-66-1)2,2,6,6-Tetramethylpiperidine

Purity:99%
Quantity:250ml
Price ($):209.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:768-66-1)2,2,6,6-Tetramethylpiperidine

Purity:98%
Quantity:Company Customization
Price ($):Inquiry